Cas no 25462-49-1 (1,3-Propanediol,2-methyl-2-(1-methylbutyl)-)

• Product Name: 1,3-Propanediol,2-methyl-2-(1-methylbutyl)-
• CAS No: 25462-49-1
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 262111
• PubChem ID: 117249
• Update Time: 2025-04-19

1,3-Propanediol,2-methyl-2-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-methyl-2-(1-methylbutyl)-
• 2-Methyl-2-(pentan-2-yl)propane-1,3-diol
• 1,3-Propanediol, 2-methyl-2-(1-methylbutyl)-
• 2-Methyl-2-(1-methylbutyl)-1,3-propanediol
• BRN 1847811
• 25462-49-1
• DTXSID40948356

• Inchi： 1S/C9H20O2/c1-4-5-8(2)9(3,6-10)7-11/h8,10-11H,4-7H2,1-3H3
• InChI Key： QGBQYMQTQNOOHP-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)C(C)CCC

Computed Properties

• Exact Mass: 160.1464
• Monoisotopic Mass: 160.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.928
• Boiling Point: 241.1°Cat760mmHg
• Flash Point: 104.5°C
• Refractive Index: 1.454
• PSA: 40.46